4-methyl-N-(3-phenylpropyl)-2-(3-phenylureido)thiazole-5-carboxamide
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Description
4-methyl-N-(3-phenylpropyl)-2-(3-phenylureido)thiazole-5-carboxamide, also known as MPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MPTC belongs to the class of thiazole derivatives, which have been shown to exhibit a range of pharmacological activities. In
Scientific Research Applications
Synthesis Techniques
The synthesis of thiazole derivatives, such as 4-methyl-N-(3-phenylpropyl)-2-(3-phenylureido)thiazole-5-carboxamide, often involves chemoselective thionation-cyclization of functionalized enamides, facilitated by Lawesson's reagent. This method allows for the introduction of various functionalities into the thiazole ring, enabling the creation of compounds with potential biological activities (S. V. Kumar, G. Parameshwarappa, H. Ila, 2013).
Anticancer Applications
Thiazole derivatives have been extensively investigated for their anticancer properties. Research has focused on synthesizing novel thiazole and thiadiazole derivatives, demonstrating significant anticancer activity against various cell lines. For example, compounds synthesized from 4-methyl-2-phenylthiazole-5-carbohydrazide have shown potent anticancer activity, highlighting the therapeutic potential of thiazole derivatives in oncology (S. M. Gomha, Mohamad R. Abdelaziz, N. A. Kheder, Hassan M. Abdel‐aziz, S. Alterary, Y. Mabkhot, 2017).
properties
IUPAC Name |
4-methyl-2-(phenylcarbamoylamino)-N-(3-phenylpropyl)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2S/c1-15-18(19(26)22-14-8-11-16-9-4-2-5-10-16)28-21(23-15)25-20(27)24-17-12-6-3-7-13-17/h2-7,9-10,12-13H,8,11,14H2,1H3,(H,22,26)(H2,23,24,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMMKQPVYEOINOG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)NC2=CC=CC=C2)C(=O)NCCCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.